Cas no 39503-57-6 (methyl 5-bromo-2-hydroxy-4-methyl-benzoate)
39503-57-6 structure
Product Name:methyl 5-bromo-2-hydroxy-4-methyl-benzoate
CAS No:39503-57-6
MF:C9H9BrO3
MW:245.069962263107
MDL:MFCD11045602
CID:839197
PubChem ID:11425090
Update Time:2025-04-19
methyl 5-bromo-2-hydroxy-4-methyl-benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-Bromo-2-Hydroxy-4-methylbenzoate
- Benzoic acid, 5-bromo-2-hydroxy-4-methyl-, methyl ester
- 5-Brom-2-hydroxy-4-methylbenzoesaeuremethylester
- 5-Brom-2-hydroxy-4-methyl-benzoesaeure-methylester
- 5-bromo-2-hydroxy-4-methyl-benzoic acid methyl ester
- AGN-PC-008UM8
- ANW-67807
- CTK8C2104
- methyl 5-bromo-4-methylsalicylate
- SBB067784
- SureCN168324
- 5-Bromo-2-hydroxy-4-methylbenzoic acid methyl ester
- 5-Bromo-4-methylsalicylic acid methyl ester
- DEMKAVJRIYGNEQ-UHFFFAOYSA-N
- BCP29889
- 5168AB
- TRA0070368
- FCH1401931
- AB0058210
- AX8236839
- methyl 5-bromanyl-4-methyl-2-oxidanyl-benzoate
- A824579
- methyl 5-bromo-2-hydroxy-4-methyl-benzoate
- 39503-57-6
- DB-069821
- CS-0091636
- DTXSID80465491
- MFCD11045602
- methyl5-bromo-2-hydroxy-4-methylbenzoate
- DS-16514
- AKOS015852196
- A10544
- SCHEMBL168324
- SY105721
-
- MDL： MFCD11045602
- Inchi： 1S/C9H9BrO3/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4,11H,1-2H3
- InChI Key： DEMKAVJRIYGNEQ-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)OC)=C(C=C1C)O
Computed Properties
- Exact Mass: 243.97351g/mol
- Monoisotopic Mass: 243.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 3
Experimental Properties
- Density: 1.548
- Melting Point: 48 ºC
methyl 5-bromo-2-hydroxy-4-methyl-benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160194-5g |
methyl 5-bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 95% | 5g |
$184 | 2021-06-16 | |
| Chemenu | CM160194-10g |
methyl 5-bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 95% | 10g |
$262 | 2021-06-16 | |
| Chemenu | CM160194-25g |
methyl 5-bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 95% | 25g |
$524 | 2021-06-16 | |
| Alichem | A019095643-5g |
Methyl 5-bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 95% | 5g |
$187.20 | 2023-09-02 | |
| Alichem | A019095643-10g |
Methyl 5-bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 95% | 10g |
$280.00 | 2023-09-02 | |
| Alichem | A019095643-25g |
Methyl 5-bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 95% | 25g |
$560.00 | 2023-09-02 | |
| TRC | M296560-100mg |
Methyl 5-Bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M296560-500mg |
Methyl 5-Bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M296560-1g |
Methyl 5-Bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 1g |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM160194-5g |
methyl 5-bromo-2-hydroxy-4-methylbenzoate |
39503-57-6 | 95% | 5g |
$184 | 2022-06-11 |
methyl 5-bromo-2-hydroxy-4-methyl-benzoate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
39503-57-6 (methyl 5-bromo-2-hydroxy-4-methyl-benzoate) Related Products
- 72922-67-9(Benzoic acid, 3-bromo-4,6-dihydroxy-2,5-dimethyl-, methyl ester)
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- 56529-67-0(Benzyl 5-bromo-2-hydroxybenzoate)
- 850146-79-1(Benzoic acid, 5-bromo-2-hydroxy-4-methyl-, phenylmethyl ester)
- 6623-35-4(5-bromo-2-hydroxy-4-methylbenzoic Acid)
- 39503-58-7(Methyl 5-bromo-2-methoxy-4-methylbenzoate)
- 105603-49-4(5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester)
- 28165-45-9(Methyl 3-bromo-2-hydroxybenzoate)
- 603041-59-4(Benzoic acid, 3-bromo-6-hydroxy-2-methyl-, methyl ester)
- 37540-59-3(Ethyl 5-bromo-2-hydroxybenzoate)
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